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Compound Name: Boneloc

CAS No.: 138366-79-7

Cat. No.: B160835

Get Quote

Boneloc Bone Cement: Technical Support
Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the time-dependent deterioration of Boneloc™ bone cement. The

information is intended to assist researchers in designing and interpreting experiments related

to this specific biomaterial.

Introduction to Boneloc Deterioration
Boneloc bone cement, a formulation based on methylmethacrylate-n-decylmethacrylate-

isobornylmethacrylate, was introduced in the early 1990s with the aim of improving upon

conventional polymethyl methacrylate (PMMA) cements.[1][2] However, clinical studies have

consistently demonstrated a high rate of early failure, primarily due to aseptic loosening

stemming from the material's time-dependent mechanical and chemical deterioration.[1][2] This
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document outlines the key issues, provides experimental data, and details protocols for

investigating these phenomena.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of Boneloc's time-dependent deterioration?

A1: The primary cause is a combination of inferior mechanical properties and chemical

degradation over time.[1][2] Studies suggest that the chemical substitutions in Boneloc's

formulation, intended to offer biological advantages, resulted in altered and inferior mechanical

characteristics compared to conventional PMMA cements.[2] This leads to early aseptic

loosening.[1]

Q2: What are the typical clinical manifestations of Boneloc failure?

A2: Clinical manifestations include early-onset aseptic loosening of cemented prostheses, often

within the first few years of implantation.[1][2] Radiographic evidence may show cement

fracture, subsidence of the implant, and the formation of radiolucent lines at the bone-cement

interface.

Q3: How does the in vivo environment contribute to the degradation of Boneloc?

A3: The in vivo environment exposes the cement to physiological temperatures, mechanical

loading, and aqueous media, which can lead to a plasticizing effect from water uptake and the

leaching of unreacted monomers and degradation byproducts.[3] This process can further

weaken the cement mantle and elicit a biological response.

Q4: What are the biological consequences of Boneloc degradation?

A4: Degradation of Boneloc releases wear particles and leachable monomers into the

surrounding tissue. These byproducts can trigger an inflammatory response mediated by

macrophages, leading to the production of pro-inflammatory cytokines and subsequent bone

resorption (osteolysis) at the implant site, which contributes to aseptic loosening.
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Issue Potential Cause Recommended Action

Inconsistent mechanical

testing results

- Incomplete polymerization of

cement samples.- Presence of

voids or pores in the cement

specimens.- Variation in

storage conditions

(temperature, humidity,

immersion medium) prior to

testing.

- Ensure complete

polymerization by allowing

sufficient curing time as per

manufacturer's instructions.-

Use standardized mixing

techniques (e.g., vacuum

mixing) to minimize porosity.-

Maintain consistent and

physiologically relevant

storage conditions (e.g., 37°C

in a balanced salt solution) for

all samples and document the

duration of storage.[3]

High variability in cytotoxicity

assays

- Inconsistent concentrations

of leached products in the

culture medium.- Cell line-

dependent sensitivity to

methacrylate monomers.-

Presence of other cytotoxic

components from the

experimental setup.

- Standardize the extraction

process for leachables (e.g.,

surface area to volume ratio,

extraction time and

temperature).- Characterize

the dose-dependent response

of the specific cell line being

used to individual monomers if

possible.- Include appropriate

positive and negative controls

to rule out artifacts.

Difficulty isolating and

characterizing wear particles

- Inefficient digestion of

surrounding biological

material.- Agglomeration of

small particles.- Alteration of

particles by harsh chemical

treatments.

- Utilize enzymatic digestion

protocols to gently isolate

particles from simulated

physiological fluids or tissues.-

Employ techniques like

centrifugation and filtration to

separate particles of different

sizes and densities.-

Characterize particle

morphology and composition

using scanning electron
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microscopy (SEM) with

energy-dispersive X-ray

spectroscopy (EDX).

Low or inconsistent

inflammatory response in

macrophage cultures

- Insufficient particle

concentration or bioactivity.-

Use of a cell line with low

sensitivity to the specific wear

particles.- Contamination of

cultures with endotoxin.

- Perform a dose-response

study to determine the optimal

particle concentration for

macrophage activation.- Use

primary macrophages or a

well-characterized

macrophage-like cell line (e.g.,

RAW 264.7).- Test all particle

preparations and culture

reagents for endotoxin

contamination.

Quantitative Data Summary
The following tables summarize key findings from studies on Boneloc and related methacrylate

cements.

Table 1: Clinical Outcomes of Boneloc Cement in Total Hip Arthroplasty

Study
Follow-up
Period

Number of
Hips

Revision Rate
for Aseptic
Loosening

Definite
Loosening
Rate

Abdel-Kader et

al. (2001)[2]
3 years 33 17% 24%

Table 2: In Vitro Mechanical Properties of Boneloc vs. Standard PMMA (Palacos®)
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Property Boneloc® Palacos®

Tensile Strength Reduced Standard

Elastic Modulus Reduced Standard

Curing Temperature Reduced Standard

Glass Transition Temperature Reduced Standard

Data from a 1995 study

evaluating the mechanical,

chemical, and clinical

properties of Boneloc cement.

Table 3: In Vitro Cytotoxicity of Methacrylate Monomers on Osteoblast-like Cells

Monomer Cytotoxic Ranking Notes

BisGMA Most Cytotoxic
Concentration-dependent

effects observed.

UDMA ↓

TEGDMA ↓

HEMA Least Cytotoxic

This data provides a general

ranking of cytotoxicity for

common methacrylate

monomers, which may be

relevant for understanding the

potential biological effects of

Boneloc's leachable

components.[4]

Experimental Protocols
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Protocol 1: In Vitro Mechanical Fatigue Testing of Bone
Cement
Objective: To evaluate the fatigue life of Boneloc cement under simulated physiological loading

conditions.

Methodology (based on ASTM F2118):

Specimen Preparation:

Prepare cylindrical or dumbbell-shaped specimens of Boneloc cement according to the

dimensions specified in ASTM F2118.

Ensure consistent mixing and molding procedures to minimize porosity. Vacuum mixing is

recommended.

Allow specimens to fully cure at a controlled temperature and humidity for at least 24

hours.

Polish the surface of the specimens to remove any surface flaws.

Pre-conditioning:

Immerse the cured specimens in a balanced salt solution (e.g., phosphate-buffered saline,

PBS) at 37°C for a specified period (e.g., 7 days) to simulate in vivo aging.[3]

Fatigue Testing:

Use a servohydraulic testing machine capable of applying cyclic tensile and compressive

loads.

Apply a sinusoidal load waveform at a frequency of 2-5 Hz.

Conduct testing at various stress levels (e.g., a percentage of the ultimate tensile strength)

to generate an S-N (stress vs. number of cycles to failure) curve.

Record the number of cycles to failure for each specimen.
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Perform testing in a fluid bath at 37°C to maintain physiological conditions.

Data Analysis:

Plot the applied stress against the logarithm of the number of cycles to failure to generate

an S-N curve.

Determine the fatigue limit or endurance limit of the material, if one exists.

Protocol 2: Analysis of Leachable Monomers from
Boneloc Cement
Objective: To identify and quantify the release of unreacted monomers from cured Boneloc
cement over time.

Methodology:

Sample Preparation:

Prepare standardized discs of cured Boneloc cement with a known surface area and

mass.

Extraction:

Immerse the cement discs in a known volume of a suitable solvent (e.g., methanol for

accelerated extraction or PBS for a more physiologically relevant extraction) in sealed

containers.

Incubate the samples at 37°C for various time points (e.g., 24 hours, 7 days, 14 days, 21

days).

Sample Analysis (Gas Chromatography-Mass Spectrometry - GC-MS):

At each time point, collect an aliquot of the extraction solvent.

Prepare calibration standards of the expected monomers (methylmethacrylate, n-

decylmethacrylate, isobornylmethacrylate).
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Analyze the collected samples and standards using GC-MS.

The gas chromatograph will separate the different components in the sample.

The mass spectrometer will identify the components based on their mass-to-charge ratio

and fragmentation patterns, and quantify them based on the peak areas relative to the

calibration standards.[5]

Data Analysis:

Calculate the concentration of each leached monomer at each time point.

Plot the cumulative release of each monomer over time.

Protocol 3: In Vitro Cytotoxicity Assessment of Boneloc
Leachables
Objective: To evaluate the cytotoxic effects of substances leached from Boneloc cement on

relevant cell lines (e.g., osteoblasts, macrophages).

Methodology (based on ISO 10993-5):

Preparation of Extracts:

Prepare extracts of cured Boneloc cement in cell culture medium according to ISO

10993-12. Use a standardized surface area to volume ratio (e.g., 3 cm²/mL).

Incubate for 24-72 hours at 37°C.

Prepare serial dilutions of the extract.

Cell Culture:

Seed osteoblast-like cells (e.g., MG-63, Saos-2) or macrophage-like cells (e.g., RAW

264.7) in 96-well plates at a predetermined density.

Allow cells to attach and grow for 24 hours.
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Cell Treatment:

Replace the culture medium with the prepared serial dilutions of the Boneloc extract.

Include a negative control (fresh culture medium) and a positive control (a known cytotoxic

substance).

Cytotoxicity Assay (e.g., MTT or XTT assay):

After a 24-hour incubation period, add the MTT or XTT reagent to each well.

Incubate for the recommended time to allow for the conversion of the reagent by viable

cells.

Measure the absorbance at the appropriate wavelength using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each extract dilution relative to the negative

control.

Plot the cell viability against the extract concentration to determine the dose-dependent

cytotoxic effect.

Visualizations
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Caption: Workflow for Boneloc deterioration analysis.
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Caption: Macrophage activation by methacrylate particles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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